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Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current knowledge on 19-
Heptatriacontanol, a long-chain secondary alcohol. While research specifically detailing the
discovery and isolation of this molecule is limited, this document consolidates available
information on its natural occurrence, established synthetic routes, and proposes a detailed
protocol for its isolation and purification from a known natural source.

Introduction to 19-Heptatriacontanol

19-Heptatriacontanol is a saturated secondary alcohol with the chemical formula C37H760.
Its structure consists of a 37-carbon chain with a hydroxyl group located at the 19th carbon
position. The unique positioning of the hydroxyl group distinguishes it from its primary alcohol
isomer, 1-Heptatriacontanol. Long-chain alcohols are of interest to the scientific community for
their diverse biological activities and potential applications in pharmaceuticals, cosmetics, and
as biochemical probes.

Natural Occurrence and Significance

To date, the documented natural occurrence of 19-Heptatriacontanol is in the essential oil of
saffron petals (Crocus sativus). A study utilizing gas chromatography-mass spectrometry (GC-
MS) to analyze the components of saffron petal essential oil identified 19-Heptatriacontanol
as a minor constituent. This finding is significant as it confirms the natural origin of this long-
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chain secondary alcohol and suggests that saffron processing byproducts could be a potential
source for its extraction.

Table 1: Physicochemical Properties of

1- 19-
Property Heptatriacontanol Heptatriacontanol Data Source
(Isomer) (Predicted)
Molecular Formula C37H760 C37H760 PubChem[1]
Molecular Weight 537.0 g/mol 537.0 g/mol PubChem[1]
IUPAC Name Heptatriacontan-1-ol Heptatriacontan-19-ol

Expected to be a
) ) 77-79°C (for )
Melting Point ) waxy solid at room ChemSrc[2]
Heptatriacontane)
temperature

- ] 489.7+8.0 °C at 760 _
Boiling Point - Guidechem
mmHg

Density 0.84£0.1 g/cm3 - Guidechem

Note: Experimental physicochemical data for 19-Heptatriacontanol is not readily available.
The data for the isomeric 1-Heptatriacontanol and the parent alkane are provided for reference.

Table 2: Composition of Saffron Petal Essential Oil
(Selected Components)

Compound Retention Time (min) Relative Content (%)
19-Heptatriacontanol - 0.84

Undecane - 8.29

Hexadecane - 11.38

Methyl salicylate - 4.85

Tetradecane, 2,6,10-trimethyl- - 9.12

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Heptatriacontanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Heptatriacontanol
https://www.chemsrc.com/en/cas/7194-84-5_951346.html
https://www.benchchem.com/product/b11932174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This table is based on data from a GC-MS analysis of saffron petal essential oil.

Proposed Experimental Protocol for Isolation from
Saffron Petals

While a specific protocol for the isolation of 19-Heptatriacontanol has not been published, the
following methodology is proposed based on established techniques for the separation of long-
chain alcohols from plant extracts.

Stage 1: Extraction of Crude Lipids

o Sample Preparation: Collect fresh saffron petals and air-dry them in the shade to a constant
weight. Grind the dried petals into a fine powder.

e Solvent Extraction:

o Macerate the powdered saffron petals in n-hexane (1:10 w/v) at room temperature for 48
hours with occasional stirring.

o Filter the extract through Whatman No. 1 filter paper.

o Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to
obtain the crude n-hexane extract.

Stage 2: Fractionation of the Crude Extract

 Silica Gel Column Chromatography (Initial Separation):
o Pack a silica gel (60-120 mesh) column using n-hexane as the slurry solvent.

o Adsorb the crude n-hexane extract onto a small amount of silica gel and load it onto the
column.

o Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-
hexane and gradually increasing the polarity.

o Collect fractions of 50 mL each and monitor the separation by thin-layer chromatography
(TLC) using a mobile phase of n-hexane:ethyl acetate (9:1 v/v) and visualizing with an
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anisaldehyde-sulfuric acid spray reagent.

o Combine fractions showing spots with similar Rf values.

Stage 3: Purification of 19-Heptatriacontanol

o Preparative Thin-Layer Chromatography (pTLC):

[e]

Apply the partially purified fractions containing the target compound to preparative TLC
plates coated with silica gel.

o Develop the plates using an appropriate solvent system (e.g., n-hexane:ethyl acetate, 95:5
vIv).

o Visualize the bands under UV light (if applicable after derivatization of a side strip) or by
spraying with a fine mist of water.

o Scrape the band corresponding to 19-Heptatriacontanol and elute the compound from
the silica gel with chloroform.

o Crystallization:

o Concentrate the chloroform eluate and recrystallize the solid residue from a suitable
solvent system (e.g., acetone or methanol) to obtain pure 19-Heptatriacontanol.

Stage 4: Characterization

e Gas Chromatography-Mass Spectrometry (GC-MS): Confirm the molecular weight and
fragmentation pattern.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): Elucidate the chemical
structure and confirm the position of the hydroxyl group.

« Infrared (IR) Spectroscopy: Identify the presence of the hydroxyl functional group.

Chemical Synthesis of 19-Heptatriacontanol

A documented method for the chemical synthesis of 19-Heptatriacontanol involves a Grignard

reaction.
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Reaction Scheme

The synthesis proceeds via the reaction of 1-octadecylmagnesium bromide (a Grignard
reagent) with methyl formate, followed by acidic workup. Zinc(ll) chloride can be used as an
additive to improve the reaction's efficiency.

Experimental Protocol

e Preparation of Grignard Reagent:

o In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,
and a nitrogen inlet, add magnesium turnings.

o Dissolve 1-bromooctadecane in anhydrous diethyl ether and add it dropwise to the
magnesium turnings to initiate the formation of 1-octadecylmagnesium bromide.

e Grignard Reaction:
o Cool the Grignard reagent in an ice bath.

o Dissolve methyl formate in anhydrous diethyl ether and add it dropwise to the cooled
Grignard reagent with constant stirring.

o Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.
o Workup and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Extract the product with diethyl ether.

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o Purify the crude product by column chromatography on silica gel using a gradient of n-
hexane and ethyl acetate to yield pure 19-Heptatriacontanol.
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Visualizations

Diagram 1: Proposed Workflow for Isolation of 19-
Heptatriacontanol
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Caption: Proposed workflow for the isolation of 19-Heptatriacontanol from saffron petals.
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Diagram 2: Chemical Synthesis of 19-Heptatriacontanol
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Caption: Chemical synthesis pathway for 19-Heptatriacontanol.
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Caption: Relationship between sources, processing, and applications of 19-Heptatriacontanol.

Conclusion

19-Heptatriacontanol is a long-chain secondary alcohol with a confirmed natural source and a
defined synthetic pathway. While a dedicated discovery and isolation paper is yet to be
published, this guide provides a robust framework for researchers to pursue the isolation of this
molecule from saffron petals. The detailed proposed protocol, based on established
phytochemical techniques, offers a clear starting point for obtaining pure 19-Heptatriacontanol
for further investigation into its biological activities and potential applications in drug
development and other scientific fields. Future research should focus on validating this
proposed isolation method and conducting comprehensive spectroscopic and biological
characterization of the purified compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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